HC BLUE NO. 4

• CAS No.: 158571-57-4
• Molecular Formula: C8H14O3
• Synonyms: HC BLUE NO. 4

Description

HC Blue No. 4 is a polymer surfactant belonging to the polyamine class, primarily utilized as a dye. It exhibits solubility in water and stability in both solid and liquid forms. Key characteristics include:

• Function: Dye with capabilities in dispersion, antistatic effects, and color retention.
• Safety Profile: Not classified for carcinogenicity in available data but flagged for environmental risks under GHS (Rev.10) .
• Regulatory Status: Complies with strict physicochemical and hazardous substance standards (e.g., ≥95.0% active content, ≤20 mg/kg lead) but lacks detailed toxicological assessments in peer-reviewed studies .

Comparison with Similar Compounds

Metabolic and Toxicological Differences

• Metabolism: HC Blue No. 1 and No. 2 exhibit divergent metabolic pathways despite structural similarity. HC Blue No. 1 forms DNA-reactive metabolites linked to hepatocellular carcinomas in mice, while HC Blue No. 2 undergoes detoxification pathways .
• Genotoxicity and Carcinogenicity: HC Blue No. 1 is genotoxic in bacterial and mammalian systems, inducing chromosomal aberrations and micronuclei . this compound’s environmental toxicity (GHS) suggests indirect ecological risks rather than direct human carcinogenicity .

Table 2: Regulatory Status and Restrictions

Compound	Maximum Concentration	Key Restrictions	Regulatory Body
This compound	N/A (industrial use)	Prohibited in personal care; environmental hazard labeling	National/Industry Standards
HC Blue No. 1	Banned	Carcinogenic; discontinued in cosmetics since 1980s	IARC, EU
HC Blue No. 2	2.8%	Avoid nitrosating agents; store in nitrite-free containers	EU SCCP
HC Blue No. 11	Restricted	Violates EU Cosmetic Directive; high developmental toxicity	EWG, EU
HC Blue No. 15	Under review	Limited absorption in human skin; insufficient carcinogenicity data	EU SCCS

Critical Research Findings and Gaps

• This compound: Requires in-depth toxicokinetic studies to assess degradation products and long-term environmental impact .
• HC Blue No. 1 vs. No. 2: Metabolic activation differences explain carcinogenicity disparities; HC Blue No. 1’s DNA adduct formation is a critical risk factor .
• HC Blue No. 11 and No. 15: Emerging data highlight regulatory challenges in balancing cosmetic utility with developmental and ecological risks .

Q & A

Q. What systematic review protocols ensure comprehensive coverage of this compound’s safety profile across disciplines?

• Methodology : Follow PRISMA guidelines for literature screening. Use Boolean operators (e.g., "this compound AND (genotoxicity OR carcinogenicity)") in PubMed, Scopus, and Web of Science. Include grey literature and patent databases for unpublished data .